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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)aniline

CAS No.: 31553-11-4

Cat. No.: B3124108

Get Quote

Executive Summary & Chemical Identity
2-(2-Methoxyethyl)aniline is a specialized ortho-substituted aniline intermediate used

primarily in the synthesis of heterocycles (indolines, quinolines) and conformationally

constrained kinase inhibitors.

Critical Identity Warning: A common procurement error involves confusing this ortho-substituted

isomer with its N-substituted isomer. Ensure your procurement team uses the correct CAS

registry number.
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Feature Target Compound Common False Positive

Chemical Name 2-(2-Methoxyethyl)aniline N-(2-Methoxyethyl)aniline

Structure
Ether chain on the Ring

(Ortho)
Ether chain on the Nitrogen

CAS Number 31553-11-4 32382-66-4

Primary Use Indoline/Heterocycle Synthesis
Secondary Amine Building

Block

Availability Scarce / Custom Synthesis Common / Bulk Commodity

Market Analysis: Suppliers & Pricing
Current market data indicates that 2-(2-Methoxyethyl)aniline (CAS 31553-11-4) is not a

standard catalog item for major commodity vendors (e.g., Sigma-Aldrich, Fisher). It is typically

classified as a "Custom Synthesis" or "Building Block" item with high unit costs.

Verified Suppliers & Estimated Costs
Pricing is estimated based on Q1 2025 market data for research-grade purity (>97%).

Supplier Pack Size
Estimated
Price (USD)

Lead Time Stock Status

Matrix Scientific 1 g ~$350.00 1-2 Weeks
Inquire/Low

Stock

BLD Pharm 1 g Inquire 2-3 Weeks
Warehouse

Transfer

CymitQuimica 250 mg ~$120.00 2-4 Weeks Cross-border

ChemScene Custom Inquire 4-6 Weeks Make-to-Order

Strategic Recommendation: For requirements < 2 grams, direct purchase is recommended

despite the high cost to save FTE time. For requirements > 5 grams, internal or outsourced

synthesis is significantly more cost-effective (See Section 3).
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Technical Decision Matrix: Make vs. Buy
The high commercial price ($350/g) is driven by the low demand volume, not chemical

complexity. The precursor, 2-Nitrophenethyl alcohol, is significantly cheaper.

Requirement Analysis Quantity Needed?

< 2 GramsSpeed Priority

> 5 Grams

Cost Priority

Direct Purchase
(Matrix/BLD)

~$350/g

Check Precursor:
2-(2-Nitrophenyl)ethanol

(CAS 15121-84-3)

In-House Synthesis
Est. Cost: ~$40/g

Click to download full resolution via product page

Figure 1: Decision logic for sourcing 2-(2-Methoxyethyl)aniline based on scale and cost-

efficiency.

Synthesis Protocol (The "Make" Strategy)
If supply is unavailable or cost-prohibitive, the compound can be synthesized in two steps from

2-(2-Nitrophenyl)ethanol (CAS 15121-84-3).

Synthetic Pathway
O-Methylation: Conversion of the alcohol to a methyl ether.

Nitro Reduction: Reduction of the nitro group to the aniline.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3124108/docs?utm_src=pdf-body-img#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.benchchem.com/product/b3124108/docs?utm_src=pdf-body#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3124108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(2-Nitrophenyl)ethanol
CAS: 15121-84-3

(~$50/5g)

1-(2-Methoxyethyl)-2-nitrobenzene
(Stable Intermediate)

Step 1: MeI, NaH (or Ag2O)
THF, 0°C to RT
Yield: ~85-90%

2-(2-Methoxyethyl)aniline
CAS: 31553-11-4

(Target)

Step 2: H2, Pd/C (10%)
MeOH, RT, 4h
Yield: ~95%

Click to download full resolution via product page

Figure 2: Two-step synthetic route from commercially available nitro-alcohol precursor.

Step-by-Step Methodology
Step 1: O-Methylation
Objective: Selectively methylate the alcohol without affecting the nitro group.

Reagents: 2-(2-Nitrophenyl)ethanol (1.0 eq), Methyl Iodide (MeI, 1.5 eq), Sodium Hydride

(NaH, 60% dispersion, 1.2 eq), Anhydrous THF.

Protocol:

Suspend NaH in anhydrous THF under Argon at 0°C.

Add 2-(2-Nitrophenyl)ethanol dropwise. Stir for 30 min (evolution of H2 gas).

Add MeI dropwise. Allow to warm to Room Temperature (RT) and stir for 4-6 hours.
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Quench: Carefully add water/ice. Extract with Ethyl Acetate.

Purification: Silica gel chromatography (Hexanes/EtOAc).

Safety Note: MeI is a carcinogen; handle in a fume hood. NaH reacts violently with water.

Step 2: Nitro Reduction
Objective: Reduce the nitro group to the primary amine.

Reagents: 1-(2-Methoxyethyl)-2-nitrobenzene, 10% Pd/C (catalytic), Hydrogen gas (balloon

pressure) or Ammonium Formate (transfer hydrogenation), Methanol.

Protocol:

Dissolve the intermediate in Methanol.

Add 10% Pd/C (approx 10 wt% of substrate).

Purge flask with Nitrogen, then introduce Hydrogen (balloon).

Stir vigorously at RT for 4–12 hours. Monitor by TLC (Nitro compounds are often yellow;

Anilines are often fluorescent/UV active).

Workup: Filter through a Celite pad to remove Pd/C. Concentrate filtrate.

Yield: Typically quantitative. Product is an oil that may darken on storage (oxidation). Store

under inert gas.

Applications in Drug Discovery
This aniline is a strategic scaffold for creating Indoline derivatives via intramolecular cyclization.

Mechanism: The ortho-methoxyethyl group can act as a leaving group precursor (after

demethylation/activation) or participate in oxidative cyclization to form dihydroindoles.

Kinase Inhibitors: Ortho-substitution forces the aniline ring out of planarity, potentially

improving selectivity in ATP-binding pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. 2-(2-nitrophenyl)ethanol Cas:15121-84-3 - Grade: Medicine Grade at Best Price in Ningbo
| Ningbo Inno Pharmchem Co., Ltd. [tradeindia.com]

3. products [coolpharm.com]

4. 2-(2-Nitrophenyl)ethanol [myskinrecipes.com]

To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: 2-(2-
Methoxyethyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3124108/docs#strategic-sourcing-technical-guide-2-
2-methoxyethyl-aniline]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3124108/docs?utm_src=pdf-body#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.chemscene.com/15121-84-3.html
https://www.tradeindia.com/products/2-2-nitrophenyl-ethanol-cas-15121-84-3-c9213661.html
http://coolpharm.com/products_page_66.html?cid=24
https://www.myskinrecipes.com/shop/en/nitro-aromatic-intermediates/58642--2-2-nitrophenylethanol.html
https://www.benchchem.com/product/b3124108?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/15121-84-3.html
https://www.tradeindia.com/products/2-2-nitrophenyl-ethanol-cas-15121-84-3-c9213661.html
https://www.tradeindia.com/products/2-2-nitrophenyl-ethanol-cas-15121-84-3-c9213661.html
http://coolpharm.com/products_page_66.html?cid=24
https://www.myskinrecipes.com/shop/en/nitro-aromatic-intermediates/58642--2-2-nitrophenylethanol.html
https://www.benchchem.com/product/b3124108/docs#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.benchchem.com/product/b3124108/docs#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.benchchem.com/product/b3124108/docs#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.benchchem.com/product/b3124108/docs#strategic-sourcing-technical-guide-2-2-methoxyethyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3124108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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